Cas no 2229131-35-3 (2-(difluoromethoxy)-1-ethenyl-3-methylbenzene)

• Product Name: 2-(difluoromethoxy)-1-ethenyl-3-methylbenzene
• CAS No: 2229131-35-3
• MF: C₁₀H₁₀F₂O
• MW: 184.182610034943
• CID: 5963731
• PubChem ID: 165740354
• Update Time: 2025-10-18

2-(difluoromethoxy)-1-ethenyl-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethoxy)-1-ethenyl-3-methylbenzene
• 2229131-35-3
• EN300-1970660

• Inchi： 1S/C10H10F2O/c1-3-8-6-4-5-7(2)9(8)13-10(11)12/h3-6,10H,1H2,2H3
• InChI Key： KWCPTFUYFLPFPW-UHFFFAOYSA-N
• SMILES： FC(OC1C(C=C)=CC=CC=1C)F

Computed Properties

• Exact Mass: 184.06997126g/mol
• Monoisotopic Mass: 184.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 9.2Ų

Additional information on 2-(difluoromethoxy)-1-ethenyl-3-methylbenzene

Compound CAS No 2229131-35-3: 2-(difluoromethoxy)-1-ethenyl-3-methylbenzene

Compound CAS No 2229131-35-3, also known as 2-(difluoromethoxy)-1-ethenyl-3-methylbenzene, is a highly specialized organic compound with unique chemical properties. This compound has garnered significant attention in the scientific community due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound is characterized by a benzene ring substituted with a difluoromethoxy group at the 2-position, an ethenyl group at the 1-position, and a methyl group at the 3-position. These substituents contribute to its distinctive reactivity and physical properties.

The synthesis of 2-(difluoromethoxy)-1-ethenyl-3-methylbenzene involves a series of carefully designed chemical reactions. Researchers have employed various methodologies, including Friedel-Crafts alkylation, Suzuki coupling, and Heck reactions, to construct the benzene ring with the desired substituents. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. These developments highlight the importance of continuous innovation in synthetic chemistry.

One of the most intriguing aspects of this compound is its electronic properties. The presence of electron-withdrawing groups like the difluoromethoxy moiety significantly alters the electronic distribution on the benzene ring. This effect has been exploited in the development of novel semiconducting materials for use in organic electronics. For instance, studies have shown that thin films of this compound exhibit remarkable charge transport properties, making them suitable for applications in flexible electronics and optoelectronic devices.

In addition to its electronic applications, 2-(difluoromethoxy)-1-ethenyl-3-methylbenzene has shown promise in medicinal chemistry. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. Recent research has focused on its potential as a lead compound for drug discovery. For example, studies have demonstrated that this compound exhibits moderate inhibitory activity against certain kinases involved in cancer progression. These findings underscore its potential as a scaffold for developing novel therapeutic agents.

The physical properties of this compound are equally noteworthy. Its melting point and boiling point are well-documented, providing valuable insights into its thermal stability and volatility. Furthermore, spectroscopic analyses, including UV-vis and NMR spectroscopy, have been instrumental in confirming its molecular structure and purity. These analytical techniques are essential for ensuring the reliability of experimental results and maintaining quality control in industrial applications.

From an environmental perspective, understanding the fate and behavior of compound CAS No 2229131-35-3 in natural systems is crucial. Studies have investigated its biodegradation pathways under various conditions, revealing that it undergoes rapid transformation in aerobic environments. This information is vital for assessing its environmental impact and designing sustainable manufacturing processes.

In conclusion, compound CAS No 2229131-35-3, or 2-(difluoromethoxy)-1-ethenyl-3-methylbenzene, represents a fascinating example of modern organic chemistry's capabilities. Its versatile structure lends itself to a wide range of applications across multiple disciplines. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.